1-(2-aminoethyl)-N-methyl-N-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-aminoethyl)-N-methyl-N-[(E)-3-phenylprop-2-enyl]triazole-4-carboxamide
• InChI: InChI=1S/C15H19N5O/c1-19(10-5-8-13-6-3-2-4-7-13)15(21)14-12-20(11-9-16)18-17-14/h2-8,12H,9-11,16H2,1H3/b8-5+
• InChI Key: PBOZCDDXUDPLTF-VMPITWQZSA-N
• Canonical SMILES: CN(CC=CC1=CC=CC=C1)C(=O)C2=CN(N=N2)CCN
• Isomeric SMILES: CN(C/C=C/C1=CC=CC=C1)C(=O)C2=CN(N=N2)CCN
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

Amines are a class of organic compounds derived from ammonia (NH3) by replacement of one or more hydrogen atoms by organic groups. They can be primary, secondary, or tertiary depending on the number of organic groups attached to the nitrogen atom.

Synthesis Analysis

Aminoethylpiperazine (AEP) is an amine that combines a primary, secondary, and tertiary amine in one molecule. It is used as an epoxy curing agent, an intermediate for pharmaceuticals, anthelmintics, surface-active agents, and synthetic fibers.

Molecular Structure Analysis

The molecular structure of amines involves a nitrogen atom bonded to hydrogen atoms and/or alkyl groups. The exact structure would depend on the specific compound and its functional groups.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. The specific reactions would depend on the structure of the compound and the conditions of the reaction.

Physical And Chemical Properties Analysis

Amines generally have strong, often unpleasant odors. They can act as bases, reacting with acids to form salts. The physical and chemical properties of a specific amine would depend on its molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds related to 1-(2-aminoethyl)-N-methyl-N-[(2E)-3-phenylprop-2-en-1-yl]-1H-1,2,3-triazole-4-carboxamide have been explored for their synthetic routes and chemical properties. For example, Kumar et al. (2012) reported an efficient synthesis of 2-phenyl-4,5-substituted oxazoles, showcasing the utility of copper-catalyzed intramolecular cyclization of functionalized enamides (Kumar, Saraiah, Misra, & Ila, 2012). This method highlights the versatility of triazole and related compounds in synthesizing heterocyclic compounds with potential pharmaceutical applications.

Potential Applications in Drug Discovery

The chemical scaffold of triazole and its derivatives, similar to the target molecule, has been investigated for various biological activities. Ferrini et al. (2015) developed a protocol for the synthesis of 5-amino-1,2,3-triazole-4-carboxylates, demonstrating their potential as scaffolds for peptidomimetics or biologically active compounds (Ferrini, Chandanshive, Lena, Comes Franchini, Giannini, Tafi, & Taddei, 2015). These findings suggest that compounds with the triazole core, including the one , could be valuable in developing new drugs with specific biological activities.

Antimicrobial and Antitumor Activities

Research into triazole derivatives has also uncovered their potential antimicrobial and antitumor properties. Pokhodylo et al. (2021) synthesized novel 1H-1,2,3-triazole-4-carboxamides and evaluated them for antimicrobial activities against various pathogens, demonstrating moderate to good activities and highlighting their potential as antimicrobial agents (Pokhodylo, Manko, Finiuk, Klyuchivska, Matiychuk, Obushak, & Stoika, 2021). Additionally, compounds with similar structures have been explored for their anticancer activities, suggesting the potential of triazole derivatives in cancer research.

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the biological system in which they are acting. Some amines, such as certain neurotransmitters, interact with receptors in the nervous system.

Safety and Hazards

Amines can be corrosive and may cause burns on contact with skin or eyes. They should be handled with care, using appropriate personal protective equipment.

Future Directions

Amines have many applications in industry and medicine, and research is ongoing to develop new uses for these versatile compounds. For example, AEP is being investigated for its use in CO2 capture.